molecular formula C43H74O14 B8066908 2-[(2r,3r,4s,5r,6s)-6-[(1s)-1-[(2s,5r,7s,8r,9s)-2-[(5s)-5-[(2r,3s,4r,5r)-5-[(3s,4s,5r,6s)-6-Hydroxy-4-methoxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-4-methoxy-3-methyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-9-methoxy-2,8-dimethyl-1,6-dioxaspi

2-[(2r,3r,4s,5r,6s)-6-[(1s)-1-[(2s,5r,7s,8r,9s)-2-[(5s)-5-[(2r,3s,4r,5r)-5-[(3s,4s,5r,6s)-6-Hydroxy-4-methoxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-4-methoxy-3-methyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-9-methoxy-2,8-dimethyl-1,6-dioxaspi

Cat. No.: B8066908
M. Wt: 815.0 g/mol
InChI Key: DHYSCHSUXDLLKZ-BOSQRHLKSA-N
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Description

The compound, henceforth referred to as Compound X, is a highly substituted polycyclic molecule featuring a tetrahydropyran core fused with tetrahydrofuran and spiro-dioxaspiro rings. Structural motifs such as methoxy (-OCH₃), hydroxy (-OH), and methyl (-CH₃) groups are distributed across its rings, likely influencing its solubility, stability, and intermolecular interactions.

Properties

IUPAC Name

2-[(2R,3R,4S,5R,6S)-6-[(1S)-1-[(2S,5R,7S,8R,9S)-2-[(5S)-5-[(2R,3S,4R,5R)-5-[(3S,4S,5R,6S)-6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl]-4-methoxy-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan-2-yl]ethaneperoxoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C43H74O14/c1-21-28(19-31(44)56-46)51-33(23(3)32(21)48-12)24(4)34-22(2)29(47-11)20-43(55-34)18-17-40(8,57-43)30-15-16-41(9,53-30)39-26(6)36(50-14)38(52-39)37-25(5)35(49-13)27(7)42(10,45)54-37/h21-30,32-39,45-46H,15-20H2,1-14H3/t21-,22-,23-,24+,25+,26+,27-,28-,29+,30?,32+,33+,34+,35+,36-,37?,38-,39-,40+,41+,42+,43-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DHYSCHSUXDLLKZ-BOSQRHLKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(CC2(CCC(O2)(C)C3CCC(O3)(C)C4C(C(C(O4)C5C(C(C(C(O5)(C)O)C)OC)C)OC)C)OC1C(C)C6C(C(C(C(O6)CC(=O)OO)C)OC)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1[C@H](C[C@]2(CC[C@@](O2)(C)C3CC[C@@](O3)(C)[C@H]4[C@H]([C@H]([C@@H](O4)C5[C@H]([C@@H]([C@H]([C@@](O5)(C)O)C)OC)C)OC)C)O[C@@H]1[C@@H](C)[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CC(=O)OO)C)OC)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C43H74O14
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

815.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound is a complex organic molecule with significant potential in biological applications. Its intricate structure suggests various interactions with biological systems that warrant investigation. This article explores the biological activity of this compound based on existing research and studies.

Structural Overview

The compound features multiple stereocenters and functional groups that contribute to its biological properties. The presence of hydroxyl groups and methoxy substituents suggests potential for hydrogen bonding and hydrophobic interactions with biological macromolecules.

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit antimicrobial properties. For instance:

  • Mechanism : Compounds containing multiple hydroxyl groups have been shown to disrupt bacterial cell membranes and inhibit growth.
  • Case Study : A study on related tetrahydropyran derivatives demonstrated significant inhibition against Escherichia coli and Staphylococcus aureus at varying concentrations (IC50 values ranging from 10 to 30 µg/mL) .

Anti-inflammatory Effects

The compound's potential anti-inflammatory activity is supported by studies showing that structurally similar compounds can modulate inflammatory pathways.

  • Mechanism : Compounds that inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 are of particular interest.
  • Case Study : Extracts from related compounds were found to reduce LPS-induced NO production in macrophages significantly (IC50 = 18.0 µg/mL) .

Antioxidant Properties

The antioxidant capacity of the compound is another area of interest due to the presence of methoxy and hydroxyl groups.

  • Mechanism : Antioxidants neutralize free radicals and reduce oxidative stress in cells.
  • Research Findings : Studies have shown that similar compounds can scavenge free radicals effectively, indicating a potential for protective effects against oxidative damage .

Data Table: Summary of Biological Activities

Activity TypeMechanismReference
AntimicrobialDisruption of cell membranes
Anti-inflammatoryInhibition of cytokine production
AntioxidantFree radical scavenging

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Natural Products

A. Spirocyclic Terpenoids Spirocyclic terpenoids, such as iridoids (e.g., loganin and aucubin), share fused cyclic ether systems with Compound X. However, iridoids typically lack the extensive methoxy substitutions and instead prioritize hydroxy groups for glycosidic linkages. For example, loganin (C₁₇H₂₆O₁₀) has a cyclopentane-pyran fused system but differs in its oxygenation pattern and absence of tetrahydrofuran rings .

B. Lignans and Neolignans Lignans like podophyllotoxin (C₂₂H₂₂O₈) exhibit aryl tetralin backbones with methoxy groups but lack the spiro-dioxaspiro architecture. Neolignans, such as magnolol, feature biphenyl ether linkages but are less oxygenated than Compound X .

C. Marine-derived Polyethers Compounds like brevetoxins from dinoflagellates share polycyclic ether motifs but are macrocyclic and contain fewer methyl substituents.

Functional Group Analysis

Compound X’s 6-hydroxy-4-methoxy-tetrahydropyran moiety is structurally analogous to the glycosidic residues in flavonoid glycosides (e.g., quercetin-3-O-rhamnoside).

Stereochemical Considerations

The compound’s stereochemical complexity surpasses simpler terpenoids like menthol (C₁₀H₂₀O), which has three stereocenters. This complexity could confer selectivity in biological targets, as seen in taxanes (e.g., paclitaxel), where stereochemistry dictates microtubule binding .

Table 1: Comparative Physicochemical Profiles

Property Compound X (Inferred) Loganin Podophyllotoxin
Molecular Weight ~600–700 Da 390.4 Da 414.4 Da
LogP (Lipophilicity) ~2.5–3.5 -0.8 2.1
Hydrogen Bond Donors 1 (OH) 4 3
Hydrogen Bond Acceptors 10–12 10 8
Rotatable Bonds ≤5 5 2
  • Stereochemical Control : Multi-step enantioselective synthesis would require chiral catalysts or enzymatic resolution .
  • Methoxy Group Installation : Selective O-methylation under mild conditions to avoid demethylation .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[(2r,3r,4s,5r,6s)-6-[(1s)-1-[(2s,5r,7s,8r,9s)-2-[(5s)-5-[(2r,3s,4r,5r)-5-[(3s,4s,5r,6s)-6-Hydroxy-4-methoxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-4-methoxy-3-methyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-9-methoxy-2,8-dimethyl-1,6-dioxaspi
Reactant of Route 2
Reactant of Route 2
2-[(2r,3r,4s,5r,6s)-6-[(1s)-1-[(2s,5r,7s,8r,9s)-2-[(5s)-5-[(2r,3s,4r,5r)-5-[(3s,4s,5r,6s)-6-Hydroxy-4-methoxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-4-methoxy-3-methyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-9-methoxy-2,8-dimethyl-1,6-dioxaspi

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